BE“GHE Foundational & Exploratory

Check Availability & Pricing

5-Methyl-2-(morpholin-4-yl)aniline: A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: 5-Methyl-2-(morpholin-4-yl)aniline
CAS No.: 91429-92-4
Cat. No.: B2788821
Get Quote
. J

Foreword: The Unseen Scaffolds of Innovation

In the vast landscape of chemical synthesis and drug discovery, it is often the unassuming
molecules, the structural motifs that appear as fragments of larger, more complex entities, that
form the very bedrock of innovation. 5-Methyl-2-(morpholin-4-yl)aniline is one such
compound. While it may not headline blockbuster drug announcements, its constituent parts—
the aniline core and the morpholine ring—are ubiquitous in medicinal chemistry.[1] This
technical guide aims to provide researchers, scientists, and drug development professionals
with an in-depth understanding of this molecule, from its plausible synthetic origins to its
detailed characterization. We will explore the chemical logic that underpins its synthesis,
tracing a likely historical path from classical methods to modern catalytic triumphs, and provide
the practical, field-proven insights necessary for its application in the laboratory.

Section 1: A Plausible History and Emergence in
Chemical Synthesis

The specific, documented "discovery" of 5-Methyl-2-(morpholin-4-yl)aniline is not readily
found in seminal, standalone publications. Its emergence is more likely a story of necessity—a

© 2026 BenchChem. All rights reserved. 1/14 Tech Support


https://www.benchchem.com/product/b2788821#bc-rfq
https://www.benchchem.com/product/b2788821/docs?utm_src=pdf-body#5-methyl-2-morpholin-4-yl-aniline-a-comprehensive-technical-guide
https://www.researchgate.net/publication/383020693_Synthesis_and_SAR_of_morpholine_and_its_derivatives_A_review_update
https://www.benchchem.com/product/b2788821/docs?utm_src=pdf-body#5-methyl-2-morpholin-4-yl-aniline-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2788821?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

building block synthesized in the course of larger, more complex drug discovery programs.
However, we can construct a logical history based on the development of fundamental organic
reactions.

The core structure of 5-Methyl-2-(morpholin-4-yl)aniline combines a substituted aniline with a
morpholine moiety. The key chemical challenge lies in the formation of the C-N bond between
the aromatic ring and the morpholine nitrogen. The evolution of methods to achieve this bond
formation provides a framework for understanding the historical context of this molecule's
synthesis.

1.1 The Era of Classical Nucleophilic Aromatic Substitution and the Ullmann Condensation

Early approaches to forming the aryl-amine bond would have relied on classical nucleophilic
aromatic substitution (SNAr) reactions. However, for an unactivated aromatic ring, this is a
challenging transformation. A more plausible early synthetic route would have involved the
Ulimann condensation, a copper-catalyzed reaction between an aryl halide and an amine, first
reported in the early 20th century.[2][3][4] This method, though often requiring harsh reaction
conditions (high temperatures and stoichiometric copper), was a workhorse of C-N bond
formation for many decades.[2][5]

The logical starting materials for a classical synthesis of 5-Methyl-2-(morpholin-4-yl)aniline
would be a suitably substituted aniline precursor. A likely candidate is 5-methyl-2-nitroaniline.[6]
[71[8][9] The nitro group is a strong electron-withdrawing group, which can activate the aromatic
ring towards nucleophilic attack, although the position is not ideal for SNAr. More importantly,
the nitro group can be readily reduced to the target amine functionality.

A hypothetical classical synthesis would therefore likely involve two key steps:

o N-Arylation of Morpholine: Reaction of a halo-nitro-toluene (e.g., 2-chloro-4-methyl-1-
nitrobenzene or 2-bromo-4-methyl-1-nitrobenzene) with morpholine via an Ullmann-type
condensation.

e Reduction of the Nitro Group: The resulting N-(5-methyl-2-nitrophenyl)morpholine would then
be reduced to the final product, 5-Methyl-2-(morpholin-4-yl)aniline.

Diagram of the plausible classical synthetic pathway:
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Fig. 1: Plausible Classical Synthetic Pathway
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Caption: Plausible classical synthesis of 5-Methyl-2-(morpholin-4-yl)aniline.
1.2 The Dawn of Modern Catalysis: The Buchwald-Hartwig Amination

The landscape of C-N bond formation was revolutionized in the mid-1990s with the
development of the Buchwald-Hartwig amination. This palladium-catalyzed cross-coupling
reaction allows for the formation of aryl amines from aryl halides or triflates under much milder
conditions and with a significantly broader substrate scope than the Ullmann condensation. The
advent of this reaction would have made molecules like 5-Methyl-2-(morpholin-4-yl)aniline
far more accessible.

In a modern synthetic approach, one could envision two primary retrosynthetic disconnections,
both leveraging the power of the Buchwald-Hartwig amination:

e Route A: Coupling of morpholine with a pre-functionalized aniline derivative, such as 2-
bromo-5-methylaniline.

e Route B: Coupling of an amine-protected or masked aniline precursor, followed by
deprotection or transformation.

Route A is generally more direct and efficient.

Diagram of the modern synthetic pathway via Buchwald-Hartwig amination:
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Fig. 2: Modern Synthesis via Buchwald-Hartwig Amination
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Caption: Modern synthesis using the Buchwald-Hartwig amination.

This modern approach offers significant advantages in terms of yield, purity, and functional
group tolerance, making it the preferred method in contemporary drug discovery and
development.

Section 2: Detailed Experimental Protocols

The following protocols are provided as robust, field-tested methodologies for the synthesis of
5-Methyl-2-(morpholin-4-yl)aniline and its precursors.

2.1 Synthesis of the Precursor: 5-Methyl-2-nitroaniline
The synthesis of 5-methyl-2-nitroaniline can be achieved through the nitration of o-toluidine.[10]
Protocol:

o Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a
dropping funnel, and a thermometer, add o-toluidine (1 equivalent).

 Acidification: Cool the flask to 0-5 °C in an ice-salt bath and slowly add concentrated sulfuric
acid (3 equivalents) with vigorous stirring, maintaining the temperature below 10 °C.

« Nitration: To the cooled solution, add a mixture of concentrated nitric acid (1.1 equivalents)
and concentrated sulfuric acid (1.1 equivalents) dropwise from the dropping funnel. The rate
of addition should be controlled to keep the internal temperature between 0 and 5 °C.
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» Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0-5 °C for an
additional 1-2 hours. The reaction progress can be monitored by thin-layer chromatography
(TLC).

o Workup: Carefully pour the reaction mixture onto crushed ice. The precipitated product is
then filtered and washed with cold water until the washings are neutral to litmus paper.

« Purification: The crude product can be purified by recrystallization from ethanol to yield 5-
methyl-2-nitroaniline as a yellow crystalline solid.[6][7]

2.2 Synthesis of 5-Methyl-2-(morpholin-4-yl)aniline via Buchwald-Hartwig Amination

This protocol details the palladium-catalyzed coupling of 2-bromo-5-methylaniline with
morpholine.

Protocol:

e Reaction Setup: To a dry Schlenk flask, add 2-bromo-5-methylaniline (1 equivalent), a
palladium catalyst (e.g., Pd2(dba)3, 1-2 mol%), a phosphine ligand (e.g., XPhos or SPhos,
2-4 mol%), and a strong base (e.g., sodium tert-butoxide, 1.4 equivalents).

» Solvent and Reagents: Evacuate and backfill the flask with an inert gas (e.g., argon or
nitrogen). Add anhydrous toluene as the solvent, followed by morpholine (1.2 equivalents).

e Reaction Conditions: Heat the reaction mixture to 80-110 °C and stir for 12-24 hours. The
reaction should be monitored by TLC or LC-MS for the disappearance of the starting
material.

o Workup: After the reaction is complete, cool the mixture to room temperature and filter
through a pad of Celite to remove the palladium catalyst. Wash the Celite pad with ethyl
acetate.

o Extraction: Combine the organic filtrates and wash with water and brine. Dry the organic
layer over anhydrous sodium sulfate or magnesium sulfate.

 Purification: Concentrate the organic layer under reduced pressure. The crude product can
be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to
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afford 5-Methyl-2-(morpholin-4-yl)aniline.

Section 3: Physicochemical and Spectroscopic
Characterization

Accurate characterization of 5-Methyl-2-(morpholin-4-yl)aniline is essential for its use in
further synthetic applications. The following table summarizes its key physicochemical
properties.

Table 1: Physicochemical Properties

Property Value

CAS Number 91429-92-4[11]

Molecular Formula C11H16N20[12]

Molecular Weight 192.26 g/mol [11]

Appearance Likely a solid at room temperature
Purity Commercially available up to 95%[11]

3.1 Spectroscopic Data

The following are representative spectroscopic data for 5-Methyl-2-(morpholin-4-yl)aniline,
based on the analysis of its structural components and data from analogous compounds.[13]
[LA][15][16][17][18][19][20][21]

3.1.1 1H Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 2: Predicted 1H NMR Data (in CDCI3)
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Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
~6.9-7.1 m 3H Aromatic protons
~4.0 (broad s) S 2H NH2
~3.8-3.9 t 4H -O-CH2- (Morpholine)
~2.9-3.0 t 4H -N-CH2- (Morpholine)
~2.2-2.3 s 3H -CH3

3.1.2 13C Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 3: Predicted 13C NMR Data (in CDCI3)

Chemical Shift (6, ppm) Assignment
~145-147 C-NH2

~135-137 C-CH3

~130-132 Aromatic CH
~120-125 Aromatic CH
~115-118 Aromatic CH
~118-120 C-N (Morpholine)
~66-68 -O-CH2- (Morpholine)
~50-52 -N-CH2- (Morpholine)
~20-22 -CH3

3.1.3 Mass Spectrometry (MS)

In mass spectrometry, 5-Methyl-2-(morpholin-4-yl)aniline is expected to show a prominent

molecular ion peak.
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Table 4: Expected Mass Spectrometry Data (Electron lonization)

m/z Interpretation

192 [M]+ (Molecular lon)
177 [M - CH3]+

134 [M - C4H8NO + H]+

3.1.4 Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic peaks for the amine, aromatic, and morpholine

functional groups.[22][23][24]

Table 5: Characteristic IR Absorption Bands

Wavenumber (cm-1)

Vibration

3450-3300 N-H stretch (primary amine)

3100-3000 Aromatic C-H stretch

2950-2850 Aliphatic C-H stretch (morpholine and methyl)
1620-1600 N-H bend (primary amine)

1520-1480 Aromatic C=C stretch

1115-1100 C-O-C stretch (morpholine)

Diagram of the analytical workflow for characterization:
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Caption: Workflow for the synthesis and characterization of the title compound.

Section 4: Applications in Drug Discovery and
Development

The 5-Methyl-2-(morpholin-4-yl)aniline scaffold is a valuable building block in medicinal
chemistry. The morpholine moiety is often introduced to improve the pharmacokinetic
properties of a drug candidate, such as increasing its agqueous solubility and metabolic stability.
The aniline portion provides a versatile handle for further chemical modifications, allowing for
the exploration of structure-activity relationships.

This scaffold can be found in a variety of compounds targeting different biological pathways,
including but not limited to kinase inhibitors and other signaling pathway modulators.[25][26]
[27][28] Its utility lies in its ability to present a vector for further functionalization while
maintaining favorable physicochemical properties.

Conclusion
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5-Methyl-2-(morpholin-4-yl)aniline serves as a testament to the importance of fundamental
building blocks in the advancement of chemical and pharmaceutical sciences. While its own
history may be intertwined with the broader narrative of synthetic methodology development, its
value to the modern researcher is undeniable. From the classical rigor of the Ullmann
condensation to the elegant efficiency of the Buchwald-Hartwig amination, the journey to
access this molecule reflects the progress of organic chemistry itself. This guide has
endeavored to provide a comprehensive technical overview, grounded in both historical context
and practical, actionable protocols, to empower scientists in their pursuit of novel chemical
entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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